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Compound of Interest

Compound Name: Diperamycin

Cat. No.: B1245313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

fermentation, extraction, and purification of diperamycin, a cyclic hexadepsipeptide antibiotic

with potent antimicrobial activity. Diperamycin is a secondary metabolite produced by specific

strains of Streptomyces, notably Streptomyces griseoaurantiacus and Streptomyces sp.

CS113R.[1][2]

Overview of Diperamycin Production
The production of diperamycin involves the cultivation of a producing Streptomyces strain in a

suitable fermentation medium under optimized conditions. This is followed by the extraction of

the crude antibiotic from the fermentation broth and subsequent purification to obtain a high-

purity product. The overall workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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